[Bis(trifluoroacetoxy)iodo]benzene
Overview
Description
Synthesis Analysis
The synthesis of [bis(trifluoroacetoxy)iodo]benzene involves efficient methodologies that yield the compound in high purity. For example, ionic liquid-supported [bis(trifluoroacetoxy)iodo]benzene can be synthesized using different methods, demonstrating stability in air and high humidity over weeks. The structure of this compound is well-characterized by multiple spectroscopic techniques, confirming its identity and purity (Zhang et al., 2010). Furthermore, a general and convenient preparation method involves the oxidation of organic iodides with oxone and trifluoroacetic acid, illustrating the compound's accessibility for various applications (Zagulyaeva et al., 2010).
Molecular Structure Analysis
The molecular structure of [bis(trifluoroacetoxy)iodo]benzene derivatives has been extensively studied, providing insight into their reactivity and potential applications. For instance, X-ray structures of certain derivatives have been determined, offering a deeper understanding of the compound's electronic and spatial configuration (Yusubov et al., 2008).
Chemical Reactions and Properties
This compound participates in a wide range of chemical reactions, demonstrating its versatility as a reagent. It has been used for the synthesis of amides, showcasing its potential in promoting transamidation reactions under metal and solvent-free conditions (Dandela et al., 2022). Additionally, it facilitates the synthesis of highly substituted pyrroles through a tandem dimerization-cyclocondensation reaction, highlighting its utility in constructing complex heterocyclic structures (Zhang & Chen, 2001).
Physical Properties Analysis
[Bis(trifluoroacetoxy)iodo]benzene exhibits unique physical properties that contribute to its application in organic synthesis. Its stability in various environmental conditions, such as air and humidity, underscores its robustness as a reagent for laboratory and industrial applications.
Chemical Properties Analysis
The chemical properties of [bis(trifluoroacetoxy)iodo]benzene, including its reactivity patterns and the types of transformations it can undergo, are central to its utility in organic chemistry. Its ability to act as a catalyst in oxidative intramolecular cyclization reactions is just one example of its versatile chemical behavior, enabling the synthesis of complex organic molecules (Padalkar et al., 2011).
Scientific Research Applications
Synthesis of Bioactive Natural Products
- Scientific Field: Organic Chemistry
- Application Summary: PIFA is used in the synthesis of a variety of bioactive natural products. This is achieved using an intra-molecular nucleophilic substitution reaction of phenol ethers .
- Results and Outcomes: The use of PIFA in these reactions has been shown to be more efficient than using phenyliodine diacetate (PIDA), another similar reagent .
Oxidation of Cyclohexa-1,4-diene
- Scientific Field: Organic Chemistry
- Application Summary: PIFA is used as an oxidizer to convert cyclohexa-1,4-diene and its derivatives to 1,4-benzoquinone and its derivatives .
- Results and Outcomes: The use of PIFA in these reactions has been shown to be more effective than using PIDA and other hypervalent iodine reagents .
Cyanation Reaction of Heteroaromatic Compounds
- Scientific Field: Organic Chemistry
- Application Summary: PIFA is used to mediate the cyanation reaction of heteroaromatic compounds with trimethylsilyl cyanide .
- Results and Outcomes: The cyanation reaction selectively occurs in the heteroaromatic ring when mediated by PIFA. The same reactions failed when PIDA or [hydroxy(tosyloxy)iodo]benzene were used .
Deprotection of Dimethoxybenzyl Ethers
- Scientific Field: Organic Chemistry
- Application Summary: PIFA is used for the chemoselective deprotection of dimethoxybenzyl ethers .
- Results and Outcomes: The use of PIFA in these reactions allows for the chemoselective deprotection of dimethoxybenzyl ethers .
Transamidation of Carboxamides and Carboxylic Acids
- Scientific Field: Organic Chemistry
- Application Summary: PIFA is used to promote the transamidation of carboxamides and carboxylic acids with amines . This method has been used for the synthesis of amides .
- Methods and Procedures: PIFA is used as a promoter for the transamidation of dimethylformamide (DMF) with the amines . This hypervalent iodine also smoothly promoted the N-formylation of various aromatic amines with formic acid .
- Results and Outcomes: The small quantity of PIFA is found to be efficient for both strategies and large-scale synthesis can also be achieved . The reactions are not air or moisture sensitive .
α-Hydroxylation of Ketones
- Scientific Field: Organic Chemistry
- Application Summary: PIFA is used for the direct α-hydroxylation of ketones under acidic conditions . It is also employed as a p-fluorination reagent of 4-alkylphenols for the synthesis of 4-fluorocyclohexa-2,5-dienones .
- Results and Outcomes: PIFA is also used as a reagent for the oxidation of N-acylhydrazones to 1,3,4-oxadiazoles .
Cyclization of Styryl Amines
- Scientific Field: Organic Chemistry
- Application Summary: PIFA is involved in the cyclization of styryl amines to N-alkyl or N-aryl indoles .
- Results and Outcomes: The use of PIFA in these reactions allows for the cyclization of styryl amines to N-alkyl or N-aryl indoles .
Tosyloxylation of Anilides
Safety And Hazards
Future Directions
The future directions of “[Bis(trifluoroacetoxy)iodo]benzene” involve its use in various chemical reactions. For instance, it is anticipated that the reaction proceeds through in situ generation of NO2 and O-centred organoboronic acid radicals followed by the formation of an O-N bond via combination of the said radicals .
properties
IUPAC Name |
[phenyl-(2,2,2-trifluoroacetyl)oxy-λ3-iodanyl] 2,2,2-trifluoroacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F6IO4/c11-9(12,13)7(18)20-17(6-4-2-1-3-5-6)21-8(19)10(14,15)16/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEZNEXFPRSOYPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)I(OC(=O)C(F)(F)F)OC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F6IO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40181584 | |
Record name | Bis(I,I-trifluoroacetoxy)iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40181584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
430.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[Bis(trifluoroacetoxy)iodo]benzene | |
CAS RN |
2712-78-9 | |
Record name | Bis(trifluoroacetoxy)iodobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2712-78-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(I,I-trifluoroacetoxy)iodobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002712789 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(I,I-trifluoroacetoxy)iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40181584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Phenylbis(trifluoroacetato-O)iodine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.462 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (BIS(TRIFLUOROACETOXY)IODO)BENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/659SFV27XS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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